Cas no 892856-38-1 (4-cyano-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide)

• Product Name: 4-cyano-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide
• CAS No: 892856-38-1
• MF: C₁₈H₁₅N₃OS
• MW: 321.396202325821
• CID: 6545844
• Update Time: 2025-06-27

4-cyano-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide
• Benzamide, 4-cyano-N-[6-(1-methylethyl)-2-benzothiazolyl]-

• Inchi： 1S/C18H15N3OS/c1-11(2)14-7-8-15-16(9-14)23-18(20-15)21-17(22)13-5-3-12(10-19)4-6-13/h3-9,11H,1-2H3,(H,20,21,22)
• InChI Key： SPRWQXDOJGUBMP-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(C(C)C)C=C2S1)(=O)C1=CC=C(C#N)C=C1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 8.50±0.70(Predicted)

Additional information on 4-cyano-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide

Comprehensive Analysis of 4-cyano-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide (CAS No. 892856-38-1): Properties, Applications, and Research Insights

The compound 4-cyano-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide (CAS No. 892856-38-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including the benzothiazole core and cyano functional group, make it a valuable candidate for drug discovery and advanced material development. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe due to its heterocyclic backbone.

In recent years, the demand for small-molecule inhibitors and bioactive scaffolds has surged, driven by breakthroughs in targeted therapy and personalized medicine. 4-cyano-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide aligns with these trends, as its propan-2-yl substitution enhances lipophilicity, potentially improving cell membrane permeability—a critical factor in drug design. Computational studies suggest its affinity for ATP-binding pockets, sparking interest in oncology and neurodegenerative disease research.

The compound's benzamide moiety is another area of exploration, as similar structures have demonstrated antimicrobial and anti-inflammatory properties. Laboratories worldwide are investigating its structure-activity relationship (SAR) to optimize efficacy. Notably, its cyano group offers opportunities for further chemical modifications, making it a versatile intermediate in synthetic chemistry. These characteristics position CAS No. 892856-38-1 as a promising subject for patent applications and collaborative R&D projects.

From an industrial perspective, 4-cyano-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling or cyclization techniques. Process chemists emphasize yield optimization and green chemistry principles during production, addressing the growing market need for sustainable synthesis. Analytical methods like HPLC-MS and NMR are essential for quality control, ensuring batch-to-batch consistency for research use.

Emerging applications extend beyond life sciences. Materials engineers are evaluating its photophysical properties for organic electronics, such as OLEDs or sensors, due to the benzothiazole unit's electron-transport capabilities. This dual utility in biomedicine and advanced materials underscores the compound's interdisciplinary value, frequently discussed in scientific forums and high-impact journals.

For researchers sourcing this compound, key considerations include storage stability (recommended at -20°C under inert atmosphere) and solubility profiles (DMSO or DMF as preferred solvents). Supplier databases often highlight its availability as a research-grade standard, with purity ≥95% being the industry benchmark. As interest grows, computational models predicting its ADMET properties are becoming crucial tools for preclinical assessments.

In conclusion, 4-cyano-N-6-(propan-2-yl)-1,3-benzothiazol-2-ylbenzamide represents a compelling case study in modern chemical innovation. Its multi-target potential and structural tunability resonate with current scientific priorities, from drug repurposing to smart material engineering. Ongoing studies will likely expand its applications, reinforcing its status as a noteworthy compound in the CAS No. 892856-38-1 portfolio.